Cas no 1214370-14-5 (2-Chloro-3-(pyridin-3-yl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-3-(pyridin-3-yl)-5-(trifluoromethyl)pyridine
• CAS No: 1214370-14-5
• MF: C₁₁H₆ClF₃N₂
• MW: 258.626951694489
• CID: 4686340
• Update Time: 2025-11-02

2-Chloro-3-(pyridin-3-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(pyridin-3-yl)-5-(trifluoromethyl)pyridine
• 2-Chloro-3-(pyridin-3-yl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C11H6ClF3N2/c12-10-9(7-2-1-3-16-5-7)4-8(6-17-10)11(13,14)15/h1-6H
• InChI Key： UHDXKDKEIWQILI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 260
• Topological Polar Surface Area: 25.8

Additional information on 2-Chloro-3-(pyridin-3-yl)-5-(trifluoromethyl)pyridine

2-Chloro-3-(pyridin-3-yl)-5-(trifluoromethyl)pyridine (CAS No. 1214370-14-5): A Comprehensive Overview

2-Chloro-3-(pyridin-3-yl)-5-(trifluoromethyl)pyridine (CAS No. 1214370-14-5) is a specialized heterocyclic compound that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound, characterized by its unique pyridine backbone substituted with chloro, pyridin-3-yl, and trifluoromethyl groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular formula is C₁₁H₆ClF₃N₂, and it is often referred to in scientific literature as a halogenated pyridine derivative.

The growing interest in 2-Chloro-3-(pyridin-3-yl)-5-(trifluoromethyl)pyridine is driven by its potential applications in the development of novel crop protection agents. With the increasing demand for sustainable agriculture, researchers are exploring compounds like this for their efficacy in pest control. The trifluoromethyl group in particular enhances the compound's bioactivity, making it a promising candidate for next-generation agrochemicals. Additionally, its structural features align with current trends in green chemistry, as scientists seek to minimize environmental impact while maximizing efficiency.

In the pharmaceutical sector, 2-Chloro-3-(pyridin-3-yl)-5-(trifluoromethyl)pyridine serves as a key building block for the synthesis of bioactive molecules. Its pyridine core is a common motif in drug design, often associated with antimicrobial and anti-inflammatory properties. Recent studies have highlighted its role in the development of small-molecule inhibitors, which are crucial for targeting specific pathways in diseases such as cancer and metabolic disorders. This versatility underscores the compound's importance in medicinal chemistry.

The synthesis of 2-Chloro-3-(pyridin-3-yl)-5-(trifluoromethyl)pyridine typically involves multi-step reactions, including cross-coupling and halogenation processes. Advanced techniques such as palladium-catalyzed coupling are often employed to achieve high yields and purity. Researchers are also investigating greener synthetic routes, such as microwave-assisted synthesis, to reduce energy consumption and waste production. These innovations align with the broader shift toward sustainable chemical manufacturing.

From a commercial perspective, the demand for 2-Chloro-3-(pyridin-3-yl)-5-(trifluoromethyl)pyridine is expected to rise, driven by its applications in high-value industries. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality standards. Analytical methods like HPLC and NMR spectroscopy are routinely used to ensure the compound's purity and consistency, which are critical for its performance in end-use applications.

In conclusion, 2-Chloro-3-(pyridin-3-yl)-5-(trifluoromethyl)pyridine (CAS No. 1214370-14-5) represents a fascinating area of research with broad implications for agriculture and medicine. Its unique chemical structure, combined with its potential for innovation in synthetic methods, positions it as a compound of significant interest. As the scientific community continues to explore its capabilities, this halogenated pyridine derivative is likely to play an increasingly important role in addressing global challenges in health and food security.